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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Chloro-5-methylbenzotrifluoride (CAS
No. 80245-27-8), a key chemical intermediate. Given the specificity of this compound, this
document synthesizes available data and provides expert insights based on analogous
structures and established chemical principles, offering a robust resource for its application in
research and development.

Core Molecular Attributes and Physicochemical
Properties

2-Chloro-5-methylbenzotrifluoride, systematically named 1-chloro-4-methyl-2-
(trifluoromethyl)benzene, is a substituted aromatic compound. Its structure, featuring a
trifluoromethyl group, a chlorine atom, and a methyl group on a benzene ring, makes it a
valuable building block in organic synthesis. The trifluoromethyl group, in particular, is a well-
established bioisostere for various functional groups and is known to enhance properties such
as metabolic stability, lipophilicity, and binding affinity of target molecules.[1][2]
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Table 1: Physicochemical Properties of 2-Chloro-5-methylbenzotrifluoride

Property Value Source

Molecular Formula C8H6CIF3 [3]

Molecular Weight 194.58 g/mol [3]

CAS Number 80245-27-8 [3]
1-chloro-4-methyl-2-

IUPAC Name ) [4]
(trifluoromethyl)benzene
Not specified (likely a liquid or

Appearance ] ] Inferred
low-melting solid)

Boiling Point Data not readily available

Melting Point Data not readily available

Density Data not readily available

While specific experimental data for the boiling point, melting point, and density of 2-Chloro-5-

methylbenzotrifluoride are not readily available in public literature, these properties can be

estimated based on similar substituted benzotrifluorides. For instance, the related compound 2-

chlorobenzotrifluoride has a boiling point of 152 °C.[5]

Synthesis and Mechanistic Rationale

A plausible and efficient synthesis of 2-Chloro-5-methylbenzotrifluoride can be

conceptualized from commercially available starting materials, leveraging well-established

aromatic substitution reactions. One logical approach begins with 4-methylaniline (p-toluidine).

Proposed Synthetic Pathway
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Caption: Plausible synthetic routes to 2-Chloro-5-methylbenzotrifluoride.

Step-by-Step Methodology and Rationale

Nitration of o-Chlorotoluene: A more direct and industrially scalable approach involves the
nitration of 2-chlorotoluene. The methyl group is an ortho-, para-director. The reaction with a
mixture of nitric acid and sulfuric acid would yield a mixture of isomers, including 2-chloro-5-
nitrotoluene.

o Rationale: This is a standard electrophilic aromatic substitution. The directing effects of the
substituents guide the position of the incoming nitro group. Separation of isomers would
be necessary.

Reduction of the Nitro Group: The nitro group of the desired isomer (2-chloro-5-nitrotoluene)
is then reduced to an amine. Common reducing agents for this transformation include iron
powder in the presence of an acid like hydrochloric acid, or catalytic hydrogenation.[6]

o Rationale: The reduction of a nitro group to an amine is a fundamental and high-yielding
reaction in organic synthesis, providing a versatile amino group for further
functionalization.

Diazotization: The resulting 2-chloro-5-methylaniline is treated with a cold solution of sodium
nitrite and a strong acid (e.g., hydrochloric acid) to form a diazonium salt.

o Rationale: Diazonium salts are highly useful intermediates that can be converted into a
wide variety of functional groups.
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 Trifluoromethylation: The introduction of the trifluoromethyl group can be challenging. A
common method is the conversion of a related functional group. For instance, if the amine
was first converted to a carboxylic acid via the diazonium salt, this could then be transformed
into the trifluoromethyl group. However, a more direct route from a different precursor is often
preferred.

An alternative and more direct synthesis starts from 2-chloro-5-methylaniline:

o Diazotization and Sandmeyer Reaction: The amine is diazotized as described above.
Subsequent treatment with copper(l) cyanide would yield 2-chloro-5-methylbenzonitrile.

» Conversion to Benzotrichloride: The nitrile can be converted to a trichloromethyl group, for
example, by reaction with phosphorus pentachloride.

o Fluorination (Swarts Reaction): The resulting 2-chloro-5-methylbenzotrichloride can be
fluorinated using a reagent like antimony trifluoride to give the final product, 2-Chloro-5-
methylbenzotrifluoride.

Applications in Drug Discovery and Agrochemicals

Benzotrifluoride derivatives are pivotal intermediates in the synthesis of pharmaceuticals and
agrochemicals. The incorporation of a trifluoromethyl group can significantly enhance the
biological activity and pharmacokinetic profile of a molecule.[1][2]

o Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the
trifluoromethyl group resistant to metabolic degradation by cytochrome P450 enzymes. This
can increase the in vivo half-life of a drug candidate.

 Increased Lipophilicity: The trifluoromethyl group is highly lipophilic, which can improve a
molecule's ability to cross cell membranes, potentially leading to better bioavailability.[7][8]

e Modulation of Acidity/Basicity: The strong electron-withdrawing nature of the trifluoromethyl
group can influence the pKa of nearby functional groups, which can be critical for receptor
binding or solubility.

While specific drugs or pesticides derived from 2-Chloro-5-methylbenzotrifluoride are not
prominently documented, its structural motifs are present in various biologically active
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compounds. It serves as a valuable scaffold for introducing the 2-chloro-5-methyl-substituted
phenyl ring along with the advantageous trifluoromethyl group.

Spectroscopic Characterization (Predicted)

While experimental spectra for 2-Chloro-5-methylbenzotrifluoride are not readily available,
its spectral characteristics can be predicted based on its structure and established principles of
NMR and IR spectroscopy.

1H NMR Spectroscopy

The proton NMR spectrum is expected to show signals in the aromatic region for the three
protons on the benzene ring, and a singlet in the aliphatic region for the methyl group protons.

e ~2.4 ppm (s, 3H): The methyl group protons.

e ~7.2-7.6 ppm (m, 3H): The aromatic protons. The exact chemical shifts and coupling patterns
will depend on the electronic effects of the chloro and trifluoromethyl substituents.

13C NMR Spectroscopy

The carbon NMR spectrum will show eight distinct signals.
e ~20 ppm: The methyl carbon.

o ~120-140 ppm: Six signals for the aromatic carbons, including the carbon attached to the
trifluoromethyl group which will appear as a quartet due to coupling with the fluorine atoms.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the functional groups present.
e ~2900-3000 cm-1: C-H stretching from the methyl and aromatic groups.

e ~1450-1600 cm-1: C=C stretching of the aromatic ring.

e ~1100-1350 cm-1: Strong C-F stretching bands characteristic of the trifluoromethyl group.

e ~700-850 cm-1: C-Cl stretching.
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Safety and Handling

A specific Safety Data Sheet (SDS) for 2-Chloro-5-methylbenzotrifluoride is not widely
available. Therefore, handling precautions should be based on those for structurally similar
compounds, such as other chlorinated and fluorinated aromatic hydrocarbons.[9][10][11]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.[12]

e Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of vapors.[11][12]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[10]

o Fire Safety: Keep away from heat, sparks, and open flames. Use appropriate fire
extinguishing media for chemical fires.[11]

e First Aid:

o Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated
clothing.[10]

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical
attention.[11]

o Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.
[10]

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[11]

Disclaimer: The safety and handling information provided is based on general knowledge of
similar chemical compounds. Always consult a specific and current Safety Data Sheet for 2-
Chloro-5-methylbenzotrifluoride before use, if available, and follow all institutional and
regulatory safety guidelines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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